3-Benzyl-2-methyl-1,3-benzothiazol-3-ium bromide

• CAS No.: 83996-28-5
• Molecular Formula: C15H14BrNS
• Molecular Weight: 320.2 g/mol
• IUPAC Name: 3-benzyl-2-methyl-1,3-benzothiazol-3-ium;bromide
• InChI: InChI=1S/C15H14NS.BrH/c1-12-16(11-13-7-3-2-4-8-13)14-9-5-6-10-15(14)17-12;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key: OJQNMYBWPLSWJX-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2S1)CC3=CC=CC=C3.[Br-]

Description

3-Benzyl-2-methyl-1,3-benzothiazol-3-ium bromide is a useful research compound. Its molecular formula is C15H14BrNS and its molecular weight is 320.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methylbenzothiazole (5.0 g, 0.033 mol) and benzyl bromide (40 mL, 0.33 mol) in 250 mL of ethyl acetate was refluxed under nitrogen for 48 hours. Solid had formed. The mixture was filtered and washed with cold ethyl acetate to give 3-benzyl-2-methylbenzothiazol-3-ium bromide as a light yellow solid, mp 230-231° C.